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This technical guide provides an in-depth overview of the morphological characteristics of
bacteriophage VA5 as determined by Transmission Electron Microscopy (TEM). Bacteriophage
VAS is a virus that infects the bacterium Vibrio alginolyticus, a pathogen of concern in
aguaculture. Understanding the morphology of bacteriophages is a critical step in their
characterization and assessment for potential therapeutic applications, such as phage therapy.

Morphological Profile of Bacteriophage VA5

Transmission electron microscopy has revealed that bacteriophage VA5 possesses the classic
head-tail structure characteristic of the order Caudovirales. It has been classified as belonging
to the Siphoviridae or Longtaviridae family, both of which are characterized by long, non-
contractile tails.[1]

While direct quantitative measurements for the head and tail dimensions of bacteriophage VA5
are not detailed in the currently available scientific literature, the general morphology consists
of a polyhedral head and a long, filamentous tail.[2] For comparative purposes, this guide
includes morphological data from other Vibrio phages and members of the Siphoviridae family.

Comparative Morphological Data

To provide a contextual understanding of the likely dimensions of bacteriophage VAS5, the
following table summarizes the morphological characteristics of other well-characterized Vibrio
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phages and representative members of the Siphoviridae family.

Head
Bacteriopha . Host . Tail Length
Family . Diameter Reference
ge Organism (nm)
(nm)
Vibrio phage ) o Vibrio
} Siphoviridae ] ) 48.7+0.9 107.0+£2.9 [3]
Artemius alginolyticus
Vibrio
parahaemolyt Vibrio
icus phage Podoviridae parahaemolyt 53+ 2 195+1 [4]
vB_VpaP_G icus
HSM17
Shigella . Shigella 62.34 + 4.82
Myoviridae ] ) 99.59 + 4.92 [5]
phage Sfk20 flexneri (width)
Bacteriophag ) . Escherichia
Siphoviridae ) ~90 ~160 [6]
eT5 coli

Experimental Protocol: Transmission Electron
Microscopy of Bacteriophage VA5

The following section details the experimental methodology for the morphological
characterization of bacteriophage VA5 using TEM, based on the published procedure and
general protocols for phage imaging.[1]

Phage Propagation and Purification

» Host Culture Preparation: A culture of Vibrio alginolyticus is grown to the mid-logarithmic
phase in an appropriate broth medium (e.g., Luria-Bertani broth supplemented with NacCl).

o Phage Amplification: The host culture is infected with bacteriophage VA5 and incubated until
lysis is observed.

 Purification: The lysate is centrifuged to remove bacterial debris. The supernatant containing
the phage patrticles is then filtered through a 0.22 um syringe filter to eliminate any remaining
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bacteria. For higher purity, polyethylene glycol (PEG) precipitation followed by CsCl gradient
ultracentrifugation can be performed.[4]

Sample Preparation for TEM

A negative staining technique is employed to enhance the contrast of the bacteriophage
particles against the background.

o Grid Preparation: A drop of the purified and concentrated phage suspension (with a titer of
>107 pfu/mL) is placed onto a carbon-coated copper grid.[1] The grid is allowed to adsorb the
phage particles for 10-15 minutes.

» Negative Staining: The grid is then negatively stained with a 2% (w/v) solution of uranyl
acetate for 10 minutes.[1] This process is repeated five times. Alternatively, other negative
stains such as phosphotungstic acid (PTA) can be used.[7]

e Drying: After staining, the excess liquid is wicked away with filter paper, and the grid is
allowed to air-dry completely at room temperature before observation.[1]

TEM Imaging and Analysis

o Observation: The prepared grid is examined under a transmission electron microscope at
various magnifications.

» Image Acquisition: Digital images of the bacteriophage particles are captured.

¢ Morphological Measurement: Image analysis software is used to measure the dimensions of
the head and tail of multiple phage particles to obtain average values and standard
deviations.

Experimental Workflow

The following diagram illustrates the key steps involved in the morphological characterization of
bacteriophage VA5 using TEM.
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Bacteriophage VA5 TEM Workflow

This guide provides a comprehensive overview of the morphological characteristics of
bacteriophage VA5 and the experimental procedures used for their determination. While
specific dimensional data for VA5 remains to be published, the provided information and
comparative data serve as a valuable resource for researchers in the field.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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